Cas no 2227944-95-6 (rac-2-(1R,3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentylacetic acid)

• Product Name: rac-2-(1R,3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentylacetic acid
• CAS No: 2227944-95-6
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 5980112
• PubChem ID: 165557113
• Update Time: 2025-07-10

rac-2-(1R,3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentylacetic acid Chemical and Physical Properties

Names and Identifiers

• rac-2-(1R,3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentylacetic acid
• EN300-1553966
• 2227944-95-6
• rac-2-[(1R,3S)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]cyclopentyl]acetic acid

• Inchi： 1S/C27H32N2O5/c1-2-7-24(26(32)28-18-13-12-17(14-18)15-25(30)31)29-27(33)34-16-23-21-10-5-3-8-19(21)20-9-4-6-11-22(20)23/h3-6,8-11,17-18,23-24H,2,7,12-16H2,1H3,(H,28,32)(H,29,33)(H,30,31)/t17-,18+,24?/m0/s1
• InChI Key： QFADBZRYFMYHCP-ZKIJEIRCSA-N
• SMILES： OC(C[C@H]1CC[C@H](C1)NC(C(CCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on rac-2-(1R,3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentylacetic acid

Introduction to Rac-2-(1R,3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentylacetic Acid (CAS No. 2227944-95-6)

Rac-2-(1R,3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentylacetic acid, a compound with the CAS number 2227944-95-6, represents a significant advancement in the field of pharmaceutical chemistry. This intricate molecule has garnered attention due to its unique structural features and potential applications in drug development. The presence of a cyclopentylacetic acid core, combined with an amino-pentanamido side chain and a fluorenylmethoxycarbonyl (Fmoc) protecting group, makes it a versatile intermediate in the synthesis of more complex bioactive molecules.

The compound's stereochemistry, specifically the Rac configuration at the 1 and 3 positions, is crucial for its biological activity. Stereoisomers can exhibit vastly different pharmacological properties, and the precise arrangement of atoms in this molecule is likely to influence its interactions with biological targets. The cyclopentylacetic acid moiety is particularly interesting as it introduces a rigid cyclic structure that can enhance binding affinity and selectivity in drug design.

In recent years, there has been growing interest in the development of peptidomimetics—molecules that mimic the structure and function of peptides but with improved stability and bioavailability. Rac-2-(1R,3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentylacetic acid aligns well with this trend. The fluorenylmethoxycarbonyl (Fmoc) group is commonly used in peptide synthesis as an amino acid protecting group, indicating that this compound may serve as a building block for peptidomimetic drugs. The Fmoc group can be removed under specific conditions, allowing for further functionalization and modification.

The amino-pentanamido side chain adds another layer of complexity to the molecule. This moiety can interact with biological targets through hydrogen bonding and other non-covalent interactions, making it an attractive feature for drug design. Additionally, the presence of multiple chiral centers enhances the compound's potential as a lead candidate for enzyme inhibition or receptor binding studies.

Recent studies have highlighted the importance of cyclic peptidomimetics in addressing unmet medical needs. These molecules often exhibit improved pharmacokinetic properties compared to their peptide counterparts, such as longer half-lives and reduced susceptibility to enzymatic degradation. Rac-2-(1R,3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentylacetic acid could be a valuable tool in the development of such next-generation therapeutics.

The fluorenylmethoxycarbonyl (Fmoc) group not only serves as a protecting group but also provides a handle for further chemical modifications. Fmoc derivatives are known for their stability under various reaction conditions, making them ideal for multi-step synthetic routes. This characteristic could be particularly useful in large-scale pharmaceutical production where robust synthetic protocols are essential.

The cyclopentylacetic acid core is another key feature that warrants further investigation. This structural motif has been explored in various drug candidates due to its ability to mimic natural amino acids and enhance binding interactions. The rigid cyclic structure can improve ligand efficiency by optimizing spatial orientation relative to biological targets.

In conclusion, Rac-2-(1R,3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentylacetic acid (CAS No. 2227944-95-6) represents a promising candidate for pharmaceutical research and development. Its unique structural features, including the cyclopentylacetic acid core, amino-pentanamido side chain, and fluorenylmethoxycarbonyl protecting group, make it a versatile intermediate for synthesizing peptidomimetics and other bioactive molecules. Further studies are warranted to explore its potential applications in drug discovery and development.